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Compound of Interest

Compound Name: 1,2-Bis(chloromethoxy)ethane

CAS No.: 13483-18-6

Cat. No.: B123585

Get Quote

An In-Depth Technical Guide to 1,2-Bis(chloromethoxy)ethane: Structure, Synthesis, and

Applications

Executive Summary
1,2-Bis(chloromethoxy)ethane (CAS RN: 13483-18-6) is a bifunctional organic compound

featuring two reactive chloromethoxy groups linked by an ethane bridge.[1][2] As a potent

alkylating agent, its structure allows it to act as a crosslinking agent or as a linker in the

synthesis of more complex molecules. This guide provides a comprehensive technical overview

of its chemical identity, physicochemical properties, a plausible synthetic pathway, and its

investigated applications. Particular emphasis is placed on its structural distinction from a

similarly named compound, its toxicological profile, and protocols for safe handling, targeting

researchers, scientists, and professionals in drug development.

Chemical Identity and Nomenclature
The unique reactivity of 1,2-Bis(chloromethoxy)ethane stems directly from its molecular

structure. It is formally an ether of ethylene glycol where the terminal hydrogens are substituted

with chloromethyl groups.
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Structural Formula
The structural arrangement consists of a central ethane diether backbone with terminal

chloromethyl groups.

1,2-Bis(chloromethoxy)ethane

Cl-CH₂-O-CH₂-CH₂-O-CH₂-Cl

Click to download full resolution via product page

Caption: 2D Structural Formula of 1,2-Bis(chloromethoxy)ethane.

Chemical Identifiers
Accurate identification is critical for sourcing and regulatory compliance. The key identifiers for

this compound are summarized below.

Identifier Value

IUPAC Name 1,2-Bis(chloromethoxy)ethane

CAS Registry Number 13483-18-6[1]

Molecular Formula C₄H₈Cl₂O₂[1]

Molecular Weight 159.01 g/mol [3]

Canonical SMILES ClCOCCOCCl[1]

InChIKey IDFLGSYEBJNWMK-UHFFFAOYSA-N[1]

Synonyms Ethylene glycol bis(chloromethyl) ether[1][2]

Clarification: Distinguishing from 1,2-Bis(2-
chloroethoxy)ethane
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It is imperative to distinguish 1,2-Bis(chloromethoxy)ethane (CAS 13483-18-6) from the

structurally similar but distinct compound 1,2-Bis(2-chloroethoxy)ethane (CAS 112-26-5).[4][5]

The latter, also known as Triethylene glycol dichloride, has a longer ether chain

(ClCH₂CH₂OCH₂CH₂OCH₂CH₂Cl) and consequently different chemical and physical

properties.[4][6] This distinction is critical, as a significant portion of commercially available data

refers to the incorrect isomer. Researchers must verify the CAS number to ensure they are

working with the intended molecule.

Physicochemical Properties
The physical properties of 1,2-Bis(chloromethoxy)ethane dictate its handling, reaction

conditions, and purification procedures.

Property Value Source(s)

Appearance Viscous liquid [3]

Boiling Point
99-100 °C at 22 mmHg (22

Torr)
[1][3]

Density 1.2839 g/cm³ at 20 °C [1]

Solubility Soluble in water [3]

Synthesis and Reaction Mechanism
The synthesis of α-chloroethers like 1,2-Bis(chloromethoxy)ethane typically involves the

acid-catalyzed reaction of an alcohol with an aldehyde in the presence of a chloride source. A

plausible and established method is the reaction of ethylene glycol with formaldehyde and

hydrogen chloride.

Plausible Synthetic Pathway
The reaction proceeds via the formation of a hemiacetal intermediate from each hydroxyl group

of ethylene glycol, which is subsequently converted to the corresponding chloromethyl ether by

reaction with HCl.
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Caption: Proposed workflow for the synthesis of 1,2-Bis(chloromethoxy)ethane.

Mechanistic Causality
Protonation: The process is initiated by the protonation of formaldehyde's carbonyl oxygen

by HCl, which significantly increases the electrophilicity of the carbonyl carbon.

Nucleophilic Attack: A hydroxyl group from ethylene glycol acts as a nucleophile, attacking

the activated formaldehyde to form a protonated hemiacetal.

Deprotonation & Hemiacetal Formation: A base (e.g., another molecule of ethylene glycol)

removes the proton, yielding a hemiacetal intermediate (HO-CH₂-O-CH₂-CH₂-OH).

Second Hemiacetal Formation: The process repeats on the second hydroxyl group of

ethylene glycol, forming the bis-hemiacetal, 1,2-bis(hydroxymethoxy)ethane.

Conversion to Chloroether: The hydroxyl group of each hemiacetal is protonated by HCl,

forming a good leaving group (water). The chloride ion (Cl⁻) then attacks the carbon in an

Sₙ2-type reaction, displacing water and forming the final chloromethyl ether product.

Anhydrous conditions are crucial to prevent the hydrolysis of the product and intermediates.
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Applications in Chemical Synthesis
The dual reactive sites of 1,2-Bis(chloromethoxy)ethane make it a valuable reagent in

specialized synthetic applications, primarily as a bifunctional electrophile.

Crosslinking Agent: It has been investigated as a curing agent for epoxy resins and as a

crosslinker for cellulosic textiles to impart crease resistance and improve wet strength.[3]

Polymer Synthesis: Its structure is suitable for the synthesis of ion-exchange resins and light-

sensitive polymers for applications in lithography.[3]

Stabilizer: Research has explored its use as a stabilizer for vulcanized rubbers.[3]

Linker Molecule: In drug development and complex molecule synthesis, it can serve as a

short, flexible linker to connect two different molecular fragments via ether linkages after

substitution of the chloride ions.

Protecting Group Chemistry: While not its primary use, analogous monofunctional

chloromethoxy compounds are used to introduce alcohol-protecting groups like the 2-

methoxyethoxymethyl (MEM) group.[7] This highlights the general reactivity profile of the

chloromethoxy functional group.

Safety, Handling, and Toxicology
Extreme caution is required when handling 1,2-Bis(chloromethoxy)ethane due to its reactivity

and toxicological profile.

Hazard Profile
The compound is a hazardous substance. When heated to decomposition, it emits toxic and

corrosive fumes of hydrogen chloride.[3] α-Chloroethers as a class are known to be reactive

and should be handled with care.

Carcinogenicity Context
The International Agency for Research on Cancer (IARC) has evaluated 1,2-
Bis(chloromethoxy)ethane and found limited evidence for its carcinogenicity in experimental

animals.[3] It is classified in Group 3: "Not classifiable as to its carcinogenicity to humans."[3]
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However, it is structurally related to bis(chloromethyl) ether (BCME), a potent human

carcinogen (IARC Group 1).[8] The industrial production of BCME ceased in most countries

due to its high carcinogenic risk.[8] Given this association, 1,2-Bis(chloromethoxy)ethane
should be handled as a potential carcinogen, and exposure should be minimized.

Recommended Handling Protocol
This protocol is designed as a self-validating system to ensure user safety.

Engineering Controls: All manipulations, including weighing, transferring, and reactions,

MUST be conducted inside a certified chemical fume hood to prevent inhalation of vapors.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene). Double-gloving is

recommended.

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Lab Coat: A flame-resistant lab coat must be worn and kept buttoned.

Dispensing and Use:

Use gastight syringes or cannulas for transferring the liquid to minimize exposure.

Ensure all reaction vessels are properly sealed and vented to a scrubbing system if

necessary.

Waste Disposal:

All contaminated materials (gloves, pipette tips, glassware) must be collected in a

designated, sealed hazardous waste container.

Dispose of the waste through an approved environmental health and safety program. Do

not mix with other solvent waste unless compatibility is confirmed.

Emergency Procedures:
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Keep a Class B fire extinguisher and a spill kit rated for flammable/toxic liquids readily

accessible.

In case of skin contact, immediately wash the affected area with copious amounts of soap

and water for at least 15 minutes.[9]

In case of eye contact, flush with an eyewash station for at least 15 minutes and seek

immediate medical attention.[9]

Structural Elucidation and Analytical Data
Characterization of 1,2-Bis(chloromethoxy)ethane relies on standard spectroscopic methods.

The following table outlines the predicted data based on its structure, which is essential for

reaction monitoring and quality control.

Technique Predicted Data

¹H NMR

Two distinct signals are expected: a singlet for

the four protons of the chloromethyl groups (-O-

CH₂-Cl) and a singlet for the four protons of the

ethylene bridge (-O-CH₂-CH₂-O-). The

chloromethyl protons would be further downfield

due to the deshielding effects of both the

adjacent oxygen and chlorine atoms.

¹³C NMR

Two signals are expected: one for the two

equivalent carbons of the chloromethyl groups

and one for the two equivalent carbons of the

ethylene bridge.

Mass Spec.

The mass spectrum would show a molecular ion

peak corresponding to its mass. A characteristic

isotopic pattern would be observed due to the

presence of two chlorine atoms (³⁵Cl and ³⁷Cl).

Conclusion
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1,2-Bis(chloromethoxy)ethane is a highly reactive, bifunctional alkylating agent with

specialized applications in polymer science and organic synthesis. Its utility is derived from the

two chloromethoxy groups that allow for the formation of stable ether linkages. However, its

structural similarity to known carcinogens necessitates stringent safety protocols and informed

handling. For researchers in drug development and materials science, a thorough

understanding of its properties, reactivity, and hazards is essential for its effective and safe

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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